Sulphur Blue 10
Overview
Description
Sulphur Blue 10, also known as C.I. Sulphur Blue 10 or C.I. 53470, is a blue powder that is slightly soluble in hot water and soluble in Sodium sulfide . It is used for dyeing cotton, viscose, linen fabric, and vinylon/cotton blended fabric, and is also used in leather and paper dyeing .
Synthesis Analysis
The manufacturing method of Sulphur Blue 10 involves heating a solution of 4-(4-Hydroxyanilino)diphenylamine-4,-sulfonic acid with Sodium polysulfide at 105 106 ℃ under reflux for 100 hours. Then, air is blown at 70 80 ℃, and salt is added to precipitate the product . This indophenol is a reduction product of the condensation of 4-(Phenylamino)benzenesulfonic acid and 4-Nitrosophenol .Physical And Chemical Properties Analysis
Sulphur Blue 10 is a blue powder that is slightly soluble in hot water and soluble in Sodium sulfide . It is almost colorless and insoluble in other organic solvents . When in concentrated sulfuric acid, it turns cobalt blue, and upon dilution, a blue precipitation occurs .properties
CAS RN |
1327-62-4 |
|---|---|
Product Name |
Sulphur Blue 10 |
Molecular Formula |
C10H18O2 |
Molecular Weight |
0 |
Origin of Product |
United States |
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